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Compound of Interest

Compound Name: 1-(4-Methylphenyl)ethanol

Cat. No.: B1581246

An In-depth Technical Guide to the Safe Handling of 1-(4-Methylphenyl)ethanol

This guide provides a comprehensive overview of the safe handling, storage, and emergency
procedures for 1-(4-Methylphenyl)ethanol (CAS No. 536-50-5), tailored for researchers,
scientists, and professionals in drug development and chemical synthesis. The narrative is
structured to provide not just procedural steps, but the scientific rationale behind them,
ensuring a culture of safety and validated practice within the laboratory environment.

Section 1: Chemical and Physical Identity

1-(4-Methylphenyl)ethanol, also known as methyl-p-tolyl carbinol, is an aromatic secondary
alcohol.[1][2][3] Its utility as a synthetic intermediate in pharmaceuticals and as a fragrance
component makes understanding its physical properties crucial for safe handling and
experimental design.[1][4][5]

Table 1: Physicochemical Properties of 1-(4-Methylphenyl)ethanol | Property | Value |
Source(s) | | :--- | :--- | :--- | | Molecular Formula | CoH120 |[6][7] | | Molecular Weight | 136.19
g/mol |[4] | | Appearance | Colorless liquid |[4][6][7] | | Odor | Alcohol-like, reminiscent of
menthol [[6][7][8] | | Boiling Point | 218-220 °C (424-428 °F) |[6][8] | | Flash Point | 102 °C
(215.6 °F) [[6][8] | | Specific Gravity | 0.980 - 0.987 g/mL at 20 °C |[6][8] | | Solubility | Slightly
soluble/miscible in water.[2][3][9][10] Soluble in organic solvents and oils.[3] | | Vapor Pressure |
14 mmHg @ 134 °C |[6] | | Vapor Density | 4.70 (Air = 1) |[6] |
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Section 2: Hazard Identification and Risk
Assessment

Under the OSHA Hazard Communication Standard (29 CFR 1910.1200), 1-(4-
Methylphenyl)ethanol is not considered a hazardous chemical.[6] However, the absence of a
formal hazard classification does not imply zero risk. A thorough risk assessment is
foundational to safe laboratory practice. The primary risks are associated with direct contact,
inhalation of vapors at elevated temperatures, and ingestion.

Table 2: GHS Hazard Classification Summary

Hazard Class Classification Notes

Limited data available. One
source indicates moderate

Acute Toxicity (Oral, Dermal, L toxicity by ingestion and
_ Not Classified .
Inhalation) intramuscular routes.[1]
LD50 (oral, mouse) is 2800
mglkg.[11]

i ) o -~ Prolonged or repeated contact
Skin Corrosion/Irritation Not Classified S
may cause mild irritation.

. _ . Direct contact may cause
Serious Eye Damage/Irritation Not Classified o
irritation.

| Flammability | Combustible Liquid | With a high flash point of 102 °C, it is not considered a
flammable liquid but will burn if heated.[6] |

The key to mitigating these low-level hazards is preventing direct exposure through a well-
defined control strategy.

Section 3: The Hierarchy of Controls for Safe
Handling

The most effective safety strategy involves implementing controls in a hierarchical order. This
principle ensures that reliance on human behavior is minimized and safer systems are
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engineered from the outset.

Hierarchy of Controls for 1-(4-Methylphenyl)ethanol

Elimination (Most Effective)
Not feasible as it is the target molecule.

Substitution
Not applicable for direct use.

Engineering Controls
Use in a chemical fume hood or
provide adequate local exhaust ventilation.

Administrative Controls
Implement SOPs, provide training,
ensure proper labeling.

Personal Protective Equipment (Least Effective)

Wear appropriate gloves, eye protection,
and lab coat.

Click to download full resolution via product page

Caption: The Hierarchy of Controls applied to 1-(4-Methylphenyl)ethanol.

Engineering Controls: The First Line of Defense

The primary engineering control is to ensure adequate ventilation to minimize the concentration
of any vapors.[6][7]

¢ Chemical Fume Hood: All procedures involving heating 1-(4-Methylphenyl)ethanol or
creating aerosols should be performed within a certified chemical fume hood.
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e Local Exhaust Ventilation (LEV): For routine manipulations at ambient temperature, a well-
ventilated laboratory is sufficient.[6] If a fume hood is not available, use of a snorkel or other
LEV device is recommended.

Administrative Controls: Standardizing Safe Practices

These controls are procedural and informational measures to ensure safe handling.

o Standard Operating Procedures (SOPs): Develop and implement detailed SOPs for all
experiments involving this compound. The SOP should cover quantity limits, step-by-step
handling instructions, and emergency procedures.

» Training: All personnel must be trained on the specific hazards and handling procedures for
this chemical before work commences.

e Chemical Hygiene Plan (CHP): Handling of this chemical must fall under the institution's
comprehensive CHP.

e Labeling: Ensure all primary and secondary containers are clearly labeled with the full
chemical name and any relevant hazard warnings.

Personal Protective Equipment (PPE): The Final Barrier

PPE is essential to protect against direct contact during routine handling and in the event of a
spill.[6][12]

Table 3: Recommended Personal Protective Equipment
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Protection Type

Eye/Face Protection

Specification

Safety glasses with side
shields or chemical safety

goggles.[6]

Rationale

Conforms to OSHA 29 CFR
1910.133 or European
Standard EN166.[6]
Protects against
accidental splashes.

Skin Protection

Nitrile or neoprene gloves. A

standard laboratory coat.

Prevents incidental skin
contact.[6] Contaminated
clothing should be removed
and washed before reuse.[12]
[13]

| Respiratory Protection | Not required under normal use with adequate ventilation.[6][7] | If

vapors or mists are generated and engineering controls are insufficient, a NIOSH-approved

respirator with an organic vapor cartridge may be necessary. |

Section 4: Storage and Incompatibility

Proper storage is critical to maintaining the chemical's integrity and preventing hazardous

reactions.

» Storage Conditions: Store in a dry, cool, and well-ventilated place.[1][6] Keep containers

tightly closed to prevent contamination and potential release.[1][6][7] Recommended storage

temperatures can range from ambient to refrigerated (0-8 °C).[4][5]

e Chemical Incompatibility: This compound is stable under normal conditions.[6] However, it

should be stored away from strong oxidizing agents, which can lead to vigorous and

potentially hazardous reactions.[6][9][10]

Section 5: Emergency Procedures

A clear, rehearsed emergency plan is crucial.

First Aid Measures
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In all cases of exposure, if symptoms persist or develop, seek medical attention.[6][7] The
following are immediate first aid steps.

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes.[6][7]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[6]
[7][14] Remove contaminated clothing.[13]

 Inhalation: Remove the individual to fresh air.[6][7] If breathing is difficult or symptoms occur,
get medical attention.[6][7][14]

 Ingestion: Clean mouth with water and drink plenty of water afterwards.[6][7] Do not induce
vomiting.[13]

Firefighting Measures

While not highly flammable, this compound is combustible.

o Suitable Extinguishing Media: Use water spray, carbon dioxide (COz), dry chemical, or
alcohol-resistant foam.[6][7][15]

» Specific Hazards: Hazardous combustion products include carbon monoxide (CO) and
carbon dioxide (CO2).[6] Keep the product and empty containers away from heat and
sources of ignition.[6]

» Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[6]

Accidental Release Measures (Spills)

A systematic approach is required to safely manage a spill.
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Spill Response Workflow for 1-(4-Methylphenyl)ethanol

Assess the Spill
(Size, Location, Hazards)

l

Alert Personnel & Secure Area
Restrict access to the spill zone.

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Contain the Spill
Use absorbent material (sand, vermiculite).

Collect & Clean Up
Sweep or shovel absorbed material into a
suitable, labeled container for disposal.

Decontaminate Area
Clean the spill surface.

Dispose of Waste
Follow institutional and local regulations.

Click to download full resolution via product page

Caption: Step-by-step workflow for managing an accidental spill.

Key Procedural Steps:
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» Personal Precautions: Ensure adequate ventilation and wear the required personal
protective equipment as outlined in Section 3.3.[6][7]

e Environmental Precautions: Prevent the substance from entering drains or waterways.[6][7]

o Containment and Clean-Up: Absorb the spill with an inert material such as sand, earth, or
vermiculite.[12] Sweep or shovel the material into a suitable, clearly labeled container for
disposal.[6][7]

Section 6: Toxicological Profile

The toxicological data for 1-(4-Methylphenyl)ethanol is limited. No acute toxicity information is
available in many standard safety data sheets.[7]

¢ Acute Toxicity: One source reports an oral LD50 in mice as 2800 mg/kg and an intramuscular
LD50 in rats as 1 g/kg.[11] These values suggest low to moderate acute toxicity.

o Carcinogenicity, Mutagenicity, Reproductive Toxicity: There is no evidence to suggest this
compound is a carcinogen, mutagen, or reproductive toxin.

o Symptoms and Effects: No specific symptoms or effects are reasonably foreseeable from
exposure.[6][7] Treatment should be symptomatic.[6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety and handling of 1-(4-Methylphenyl)ethanol].
BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1581246#safety-and-handling-of-1-4-methylphenyl-
ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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